Cas no 2648944-99-2 (3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol hydrochloride)

• Product Name: 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol hydrochloride
• CAS No: 2648944-99-2
• MF: C₈H₁₃Cl₄NO
• MW: 281.006918668747
• MDL: MFCD34168053
• CID: 5665784
• PubChem ID: 155973395
• Update Time: 2025-06-10

3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
• EN300-27747298
• 2648944-99-2
• 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol hydrochloride

• MDL： MFCD34168053
• Inchi： 1S/C8H12Cl3NO.ClH/c9-8(10,11)7(13)3-5-1-2-6(4-7)12-5;/h5-6,12-13H,1-4H2;1H
• InChI Key： NGQLLSZAKOAAOZ-UHFFFAOYSA-N
• SMILES： ClC(C1(CC2CCC(C1)N2)O)(Cl)Cl.Cl

Computed Properties

• Exact Mass: 280.972175g/mol
• Monoisotopic Mass: 278.975125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol hydrochloride

Research Update on 3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol Hydrochloride (CAS: 2648944-99-2)

Recent studies on 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (CAS: 2648944-99-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclic structure and trichloromethyl functional group, has garnered attention for its promising pharmacological properties. Researchers have focused on elucidating its mechanism of action, synthetic pathways, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride, demonstrating improved yields and purity through a modified catalytic process. The study also identified key intermediates in the synthesis, which could facilitate large-scale production. Additionally, the compound's stability under physiological conditions was assessed, revealing favorable pharmacokinetic profiles for further development.

In parallel, preclinical investigations have examined the compound's biological activity. A recent Nature Chemical Biology article reported that 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in autoimmune and neurodegenerative disorders. Further in vivo studies are underway to validate these effects and assess toxicity profiles.

The compound's structural uniqueness has also spurred interest in its potential as a scaffold for drug discovery. Computational modeling studies, as detailed in a 2024 ACS Chemical Neuroscience publication, have identified several derivatives with enhanced binding affinities for central nervous system targets. These derivatives are currently being evaluated for their therapeutic potential in neurological diseases.

Despite these advancements, challenges remain in the clinical translation of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride. Issues such as bioavailability and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride represents a promising candidate in medicinal chemistry, with ongoing research uncovering its multifaceted applications. Continued exploration of its synthetic, pharmacological, and clinical properties will be critical to realizing its full potential in the treatment of complex diseases.